Cas no 828923-11-1 (2-Furancarboxaldehyde, 5-(hydroxyphenylacetyl)-)

• Product name: 2-Furancarboxaldehyde, 5-(hydroxyphenylacetyl)-
• CAS No: 828923-11-1
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 680733
• PubChem ID: 11264705

2-Furancarboxaldehyde, 5-(hydroxyphenylacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(hydroxyphenylacetyl)-
• 5-(2-hydroxy-2-phenylacetyl)furan-2-carbaldehyde
• DTXSID10460530
• 828923-11-1

• Inchi： InChI=1S/C13H10O4/c14-8-10-6-7-11(17-10)13(16)12(15)9-4-2-1-3-5-9/h1-8,12,15H
• InChI Key： IRXBFLHFHIHAFS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C(=O)C2=CC=C(O2)C=O)O

Computed Properties

• Exact Mass: 230.05790880g/mol
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų
• XLogP3: 1.8